Cas no 1805006-52-3 (4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile
• CAS No: 1805006-52-3
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4923255
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile

• Inchi： 1S/C8H5F3N2/c9-6-4-13-3-5(1-2-12)7(6)8(10)11/h3-4,8H,1H2
• InChI Key： QNKPEPCPSUNOGR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1CC#N)F)F

Computed Properties

• Exact Mass: 186.04
• Monoisotopic Mass: 186.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS: 1805006-52-3)

4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS: 1805006-52-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising scaffold for the development of novel therapeutic agents.

The compound's structural features, including the difluoromethyl and fluorine substituents, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have explored its utility as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

One of the key advancements in the study of 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile is its application in the synthesis of selective kinase inhibitors. Recent publications have demonstrated its efficacy in modulating kinase activity, with potential implications for the treatment of cancers and inflammatory diseases. The compound's ability to interact with specific amino acid residues in the kinase active site has been elucidated through X-ray crystallography and molecular docking studies.

In addition to its role in kinase inhibition, 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile has been investigated for its potential as a precursor in the synthesis of agrochemicals. The fluorine atoms in its structure enhance its binding affinity to target proteins in pests, offering a new avenue for the development of environmentally friendly pesticides.

Recent synthetic methodologies have also improved the efficiency of producing 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile, with novel catalytic systems and green chemistry approaches being employed to reduce waste and increase yield. These advancements are critical for scaling up production and facilitating further research into its applications.

In conclusion, 4-(Difluoromethyl)-3-fluoropyridine-5-acetonitrile represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and broad applicability underscore its potential as a key player in the development of next-generation therapeutics and agrochemicals. Ongoing research continues to uncover new insights into its mechanisms of action and synthetic utility, paving the way for future innovations in the field.